Cas no 883540-01-0 (methyl({2-2-(trifluoromethyl)phenoxyethyl})amine)

• Product Name: methyl({2-2-(trifluoromethyl)phenoxyethyl})amine
• CAS No: 883540-01-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD06248503
• CID: 1073549
• PubChem ID: 26188567
• Update Time: 2025-04-20

methyl({2-2-(trifluoromethyl)phenoxyethyl})amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-[2-(trifluoromethyl)phenoxy]-1-ethanamine
• methyl({2-2-(trifluoromethyl)phenoxyethyl})amine
• SCHEMBL17501739
• N-methyl-2-[2-(trifluoromethyl)phenoxy]ethanamine
• AKOS009273132
• BB 0216620
• methyl({2-[2-(trifluoromethyl)phenoxy]ethyl})amine
• 883540-01-0
• N-methyl-2-(2-(trifluoromethyl) phenoxy)ethanamine
• EN300-23933233

• MDL： MFCD06248503
• Inchi： 1S/C10H12F3NO/c1-14-6-7-15-9-5-3-2-4-8(9)10(11,12)13/h2-5,14H,6-7H2,1H3
• InChI Key： LCZNLBWWFAZBTF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCCNC)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

methyl({2-2-(trifluoromethyl)phenoxyethyl})amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT